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molecular formula C12H16N2 B1414707 Benzonitrile, 4-[[(2-methylpropyl)amino]methyl]- CAS No. 928649-00-7

Benzonitrile, 4-[[(2-methylpropyl)amino]methyl]-

Cat. No. B1414707
CAS RN: 928649-00-7
M. Wt: 188.27 g/mol
InChI Key: JOCMXJYQSOOYOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08680091B2

Procedure details

Under a nitrogen atmosphere add sodium cyanoborohydride (5.77 g, 91.6 mmol) to 4-cyanobenzaldehyde (3 g, 22.9 mmol), iso-butylamine (3.34 g, 45.8 mmol) and acetic acid (1.37 g, 22.9 mmol) in methanol (30 mL) at 0° C. Warm the mixture to room temperature and stir overnight. Add water (40 mL), saturated aqueous K2CO3 (30 mL) and extract with DCM. Wash the combined organic extracts with water and brine. Dry the organic phase over Na2SO4, filter and concentrate in vacuo. Purify the residue by chromatography on silica gel (500 g) eluting with 9:1 DCM/(chloroform:methanol:concentrated NH4OH 80:18:2) to obtain the desired intermediate (3.63 g, 84%). MS (APCI+) m/z: 189 (M+H)+.
Name
sodium cyanoborohydride
Quantity
5.77 g
Type
reactant
Reaction Step One
Name
4-cyanobenzaldehyde
Quantity
3 g
Type
reactant
Reaction Step One
Name
iso-butylamine
Quantity
3.34 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
1.37 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
30 mL
Type
solvent
Reaction Step One
Name
desired intermediate
Yield
84%

Identifiers

REACTION_CXSMILES
C([BH3-])#N.[Na+].[C:5]([C:7]1[CH:14]=[CH:13][C:10]([CH:11]=O)=[CH:9][CH:8]=1)#[N:6].[CH2:15]([NH2:19])[CH:16]([CH3:18])[CH3:17].C(O)(=O)C>CO>[CH2:15]([NH:19][CH2:11][C:10]1[CH:13]=[CH:14][C:7]([C:5]#[N:6])=[CH:8][CH:9]=1)[CH:16]([CH3:18])[CH3:17] |f:0.1|

Inputs

Step One
Name
sodium cyanoborohydride
Quantity
5.77 g
Type
reactant
Smiles
C(#N)[BH3-].[Na+]
Name
4-cyanobenzaldehyde
Quantity
3 g
Type
reactant
Smiles
C(#N)C1=CC=C(C=O)C=C1
Name
iso-butylamine
Quantity
3.34 g
Type
reactant
Smiles
C(C(C)C)N
Name
acetic acid
Quantity
1.37 g
Type
reactant
Smiles
C(C)(=O)O
Name
methanol
Quantity
30 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stir overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
Add water (40 mL), saturated aqueous K2CO3 (30 mL) and extract with DCM
WASH
Type
WASH
Details
Wash the combined organic extracts with water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
Dry the organic phase over Na2SO4
FILTRATION
Type
FILTRATION
Details
filter
CONCENTRATION
Type
CONCENTRATION
Details
concentrate in vacuo
CUSTOM
Type
CUSTOM
Details
Purify the residue by chromatography on silica gel (500 g)
WASH
Type
WASH
Details
eluting with 9:1 DCM/(chloroform:methanol:concentrated NH4OH 80:18:2)

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
desired intermediate
Type
product
Smiles
C(C(C)C)NCC1=CC=C(C#N)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 3.63 g
YIELD: PERCENTYIELD 84%
YIELD: CALCULATEDPERCENTYIELD 84.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.